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Compound of Interest

Compound Name: Triallyl isocyanurate

Cat. No.: B093782

An In-depth Technical Guide to Triallyl Isocyanurate (TAIC)

Introduction

Triallyl isocyanurate (TAIC) is a trifunctional crosslinking agent widely utilized in the polymer
industry. Its unique structure, featuring a thermally stable isocyanurate ring and three reactive
allyl groups, allows it to significantly enhance the thermal, mechanical, and chemical resistance
properties of various polymers.[1][2] TAIC is instrumental in the production of high-performance
materials used in demanding applications, including wire and cable insulation, automotive
parts, and advanced composites.[3][4] This guide provides a comprehensive overview of its
chemical structure, properties, synthesis, and core applications for researchers and
professionals in materials science and chemical engineering.

Chemical Structure and Identification

TAIC is structurally defined as a triazine derivative with three allyl groups attached to the
nitrogen atoms of an isocyanurate ring.[1]

o |[UPAC Name: 1,3,5-tris(prop-2-en-1-yl)-1,3,5-triazinane-2,4,6-trione[5]
e CAS Number: 1025-15-6[6]

e Molecular Formula: C12H15N303([7]
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e Synonyms: Isocyanuric acid triallyl ester, 1,3,5-Triallyl-s-triazine-2,4,6(1H,3H,5H)-trione,
TAIC[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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